Cas no 2229547-56-0 (5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine)
2229547-56-0 structure
Product Name:5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine
CAS No:2229547-56-0
MF:C10H8ClN3
MW:205.643620491028
CID:5605024
PubChem ID:165718281
Update Time:2023-11-27
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1993162
- 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
- 2229547-56-0
- 5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine
-
- Inchi: 1S/C10H8ClN3/c1-3-6(2)7-4-12-10-8(7)9(11)13-5-14-10/h1,4-6H,2H3,(H,12,13,14)
- InChI Key: GVXHHBHXLSJFJR-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)NC=C2C(C#C)C
Computed Properties
- Exact Mass: 205.0406750g/mol
- Monoisotopic Mass: 205.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.6Ų
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993162-1g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 1g |
$1686.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-5g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 5g |
$4890.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-10g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 10g |
$7250.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.05g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.05g |
$1417.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.1g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.1g |
$1484.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.25g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.25g |
$1551.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-0.5g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 0.5g |
$1619.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-1.0g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 1g |
$1686.0 | 2023-05-31 | ||
| Enamine | EN300-1993162-2.5g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 2.5g |
$3304.0 | 2023-08-31 | ||
| Enamine | EN300-1993162-5.0g |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
2229547-56-0 | 5g |
$4890.0 | 2023-05-31 |
5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2229547-56-0 (5-(but-3-yn-2-yl)-4-chloro-7H-pyrrolo2,3-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent